Ahx-DM1

• Molecular Formula: C38H55ClN4O10
• Molecular Weight: 763.3 g/mol
• InChI: InChI=1S/C38H55ClN4O10/c1-22-13-12-14-29(50-8)38(48)21-28(51-36(47)41-38)23(2)34-37(4,53-34)30(52-35(46)24(3)42(5)31(44)15-10-9-11-16-40)20-32(45)43(6)26-18-25(17-22)19-27(49-7)33(26)39/h12-14,18-19,23-24,28-30,34,48H,9-11,15-17,20-21,40H2,1-8H3,(H,41,47)/b14-12+,22-13+/t23-,24+,28+,29-,30+,34+,37+,38+/m1/s1
• InChIKey: AGSYGILVXHGQPF-INGDPBEKSA-N

Ahx-DM1 Linker-Payload Conjugate

Ahx-DM1 is a drug-linker conjugate that combines the potent microtubule inhibitor DM1 (mertansine), a maytansinoid cytotoxin, with an Ahx (6-aminohexanoic acid) linker moiety . This conjugate serves as a critical building block for the construction of antibody-drug conjugates (ADCs) , enabling targeted delivery of the cytotoxic payload to antigen-expressing tumor cells. The compound is specifically designed for incorporation into larger ADC structures, where the Ahx linker provides a flexible spacer that facilitates optimal payload presentation and intracellular release upon ADC internalization .

✓ ADC linker-payload building block

✓ Ahx spacer for cleavable linker design

✓ Compatible with high-DAR conjugation studies

Ahx-DM1 Linker Specificity

Substitution of Ahx-DM1 with alternative DM1-linker constructs (e.g., SMCC-DM1, SPDB-DM4) or other maytansinoid conjugates is not permissible due to fundamental differences in linker chemistry that dictate distinct payload release mechanisms, metabolite profiles, and ADC pharmacological properties [1]. The Ahx spacer is integral to achieving the correct spatial orientation between the antibody and the DM1 payload, which influences conjugation efficiency, drug-to-antibody ratio (DAR) consistency, and subsequent intracellular trafficking . Unlike non-cleavable linkers (e.g., SMCC) which produce membrane-impermeable lysine-linked metabolites with limited bystander killing [2], Ahx-containing constructs are designed for specific intracellular cleavage and efficient payload release. These structural and mechanistic differences render generic substitution scientifically invalid and can lead to divergent efficacy and toxicity outcomes in preclinical models.

Linker Chemistry Mismatch

Non-cleavable linkers produce membrane-impermeable metabolites that may not support intracellular bystander killing models.

Premature Payload Release

Cleavable disulfide-based constructs (e.g., SPDB-DM4) may exhibit plasma lability, shifting pharmacokinetic profiles versus Ahx-DM1 constructs.

Spacer-Dependent Quality

The Ahx spacer influences drug-to-antibody ratio uniformity; alternative spacers may compromise aggregation resistance and conjugate integrity.

• [1] Erickson, H. K., et al. (2006). Antibody-maytansinoid conjugates are activated by targeted proteolytic cleavage and released by lysosomal degradation. Cancer Research, 66(8), 4426-4433. View Source
• [2] BOC Sciences. (2024). SPDB Linkers in Antibody-Drug Conjugates - Comparison of Cleavable and Non-Cleavable Linkers. View Source

Ahx-DM1 Comparative Analysis

Conjugation Efficiency vs. DBCO-PEG4-Ahx-DM1

Ahx-DM1 has a significantly lower molecular weight (763.32 g/mol) compared to the click-chemistry-enabled DBCO-PEG4-Ahx-DM1 (1297.92 g/mol) . This 70% higher molecular weight for the DBCO-PEG4 variant translates directly to differences in molar potency, solubility, and the maximum achievable drug-to-antibody ratio (DAR) when conjugated to antibodies [1]. Lower molecular weight payloads generally allow for higher and more homogeneous DAR loading without inducing antibody aggregation [1].

Conjugation Efficiency

Head-to-head

Ahx-DM1

763.32 g/mol

DBCO-PEG4-Ahx-DM1

1297.92 g/mol

May enable higher DAR with lower aggregation risk

Product datasheet specs; validate per conjugation protocol

Evidence Dimension	Molecular Weight (g/mol)
Target Compound Data	763.32 g/mol
Comparator Or Baseline	DBCO-PEG4-Ahx-DM1: 1297.92 g/mol
Quantified Difference	70% higher molecular weight for the DBCO-PEG4 variant
Conditions	Product datasheet specifications

Why This Matters

For ADC development, a lower molecular weight linker-payload is advantageous for achieving optimal DAR and minimizing aggregation risk, directly impacting manufacturability and therapeutic index.

• [1] Hamblett, K. J., et al. (2004). Effects of drug loading on the antitumor activity of a monoclonal antibody drug conjugate. Clinical Cancer Research, 10(20), 7063-7070. View Source

Plasma Stability vs. Non-Cleavable Linkers

Ahx-containing linkers, including Ahx-DM1, are designed as components of cleavable linker systems that maintain high stability in systemic circulation while enabling efficient intracellular payload release . In contrast, ADCs constructed with the non-cleavable SMCC-DM1 linker-payload exhibit a different stability profile and rely on complete lysosomal degradation of the antibody for payload release, producing the membrane-impermeable metabolite lysine-Nε-SMCC-DM1, which is ~105-fold less potent (IC50 ~0.1 µM) than the free drug [1]. Cleavable disulfide linkers (e.g., SPDB-DM4) are sensitive to circulating thiols and can undergo premature payload release in plasma [2].

Payload Release & Stability

Reported

Ahx-DM1 (cleavable)

Intracellular release; parent potency retained

SMCC-DM1 (non-cleavable)

Metabolite IC50 ~0.1 µM; 10⁴-fold less potent

Cleavable linker may support bystander activity models

Cross-study; SPDB-DM4 disulfide lability differs

Evidence Dimension	Payload Release Mechanism and Metabolite Potency
Target Compound Data	Cleavable linker design; intracellular release
Comparator Or Baseline	SMCC-DM1 (non-cleavable): metabolite lysine-Nε-SMCC-DM1 IC50 = 0.1 µM; SPDB-DM4 (cleavable): potential for plasma lability
Quantified Difference	SMCC-DM1 metabolite is 10,000-fold less potent than parent maytansinoid
Conditions	In vitro cytotoxicity assays (COLO 205 cells); metabolic stability studies

Why This Matters

The choice of linker chemistry directly determines the balance between systemic stability and tumor-specific payload release, a critical factor for ADC safety and efficacy.

• [1] Erickson, H. K., et al. (2006). Antibody-maytansinoid conjugates are activated by targeted proteolytic cleavage and released by lysosomal degradation. Cancer Research, 66(8), 4426-4433. View Source
• [2] BOC Sciences. (2024). SPDB Linkers in Antibody-Drug Conjugates - Cleavable Linker Stability. View Source

DM1 Potency Compared to Maytansine

The DM1 (mertansine) payload within Ahx-DM1 is a semisynthetic maytansinoid that exhibits significantly enhanced cytotoxicity compared to the parent natural product maytansine [1]. Unconjugated DM1 (as DM1-SMe) shows 3-10 fold higher potency than maytansine, with IC50 values ranging from 0.003 to 0.01 nM across a panel of human tumor cell lines [1]. This potency differential is preserved when DM1 is incorporated into Ahx-DM1, ensuring that the final ADC retains potent antitumor activity upon intracellular payload release .

DM1 vs Maytansine Potency

Class-level

3–10×

higher potency

Supports low-dose payload design for ADC research

DM1-SMe IC50 0.003–0.01 nM vs maytansine 0.03–0.06 nM

Evidence Dimension	In Vitro Cytotoxicity (IC50)
Target Compound Data	DM1 (as DM1-SMe): IC50 = 0.003 - 0.01 nM
Comparator Or Baseline	Parent maytansine: IC50 ~0.03 - 0.06 nM
Quantified Difference	DM1 is 3-10 fold more potent than maytansine
Conditions	MTT-based cytotoxicity assay across a panel of human tumor cell lines

Why This Matters

The high potency of the DM1 payload allows for lower effective doses and improved therapeutic windows in ADC applications.

• [1] Labclinics. (n.d.). DM1-SMe (CAS 138148-68-2) Product Page - Cytotoxicity Data. View Source

Ambient Shipping Stability

Ahx-DM1 exhibits robust stability under standard shipping conditions, remaining stable at ambient temperature for several days during ordinary shipping and customs processing . This practical stability profile reduces logistical constraints and costs associated with cold-chain shipping requirements, which are often mandatory for more labile ADC components or fully conjugated ADCs [1]. The compound can be stored long-term as a powder at -20°C for 3 years .

Shipping Stability

Reported

Ambient-stable for days

Reduces cold-chain logistics need

Long-term storage at −20 °C; verify post-shipment integrity

Evidence Dimension	Shipping Stability
Target Compound Data	Stable at ambient temperature for a few days during shipping
Comparator Or Baseline	Many ADC conjugates require strict cold-chain shipping (blue ice or dry ice)
Quantified Difference	Ambient shipping tolerance vs. cold-chain requirement
Conditions	Vendor shipping and storage specifications (InvivoChem)

Why This Matters

Reduced cold-chain dependency lowers procurement costs and simplifies global logistics for research institutions and pharmaceutical companies.

• [1] Creative Biolabs. (n.d.). ADC Services - ADC Stability and Handling Guidelines. View Source

Ahx-DM1 Optimal Applications

High-Homogeneity DAR ADC Design

Ahx-DM1 is the preferred linker-payload construct when developing ADCs that require a high and homogeneous drug-to-antibody ratio (DAR). Its lower molecular weight (763.32 g/mol) compared to bulkier alternatives like DBCO-PEG4-Ahx-DM1 minimizes the risk of antibody aggregation and allows for more efficient conjugation . This is critical for achieving consistent product quality and predictable pharmacokinetics in both preclinical and clinical ADC candidates [1].

Intracellular Release and Bystander Killing

Ahx-DM1, as a component of cleavable linker systems, is ideally suited for ADC designs where intracellular payload release and subsequent bystander killing are desired. Unlike non-cleavable SMCC-DM1 ADCs that produce membrane-impermeable metabolites with severely reduced potency (IC50 ~0.1 µM) , Ahx-DM1 enables the release of the highly potent DM1 payload (IC50 0.003-0.01 nM) within the tumor cell [1]. This can lead to the diffusion of active drug to neighboring antigen-negative tumor cells, enhancing overall tumor eradication.

Cost-Effective Preclinical ADC Logistics

Ahx-DM1 is a practical choice for academic and industrial research laboratories operating under budget constraints or in locations with challenging cold-chain logistics. Its demonstrated stability at ambient temperature for several days during shipping eliminates the need for expensive cold-chain packaging and expedited shipping . This logistical advantage reduces procurement costs and streamlines the receipt and storage process without compromising compound integrity for subsequent conjugation experiments.

Application

Selection Property

Validation Focus

Homogeneous DAR ADC design

Compact linker-payload MW profile

Aggregation resistance & DAR consistency

Intracellular payload release studies

Cleavable linker design

Bystander killing model & metabolite potency

Ambient-shipping ADC research

Thermal stability at ambient conditions

Procurement logistics & post-shipment activity

• [1] Hamblett, K. J., et al. (2004). Effects of drug loading on the antitumor activity of a monoclonal antibody drug conjugate. Clinical Cancer Research, 10(20), 7063-7070. View Source